Cas no 1055316-64-7 (4-(trifluoroacetyl)phenylboronic acid)

• Product Name: 4-(trifluoroacetyl)phenylboronic acid
• CAS No: 1055316-64-7
• MDL: MFCD29036477
• CID: 4679106
• PubChem ID: 21988883
• Update Time: 2025-10-12

4-(trifluoroacetyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoroacetyl)phenylboronic acid

• MDL： MFCD29036477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(trifluoroacetyl)phenylboronic acid

Recent Advances in the Application of 4-(Trifluoroacetyl)phenylboronic Acid (CAS: 1055316-64-7) in Chemical Biology and Drug Discovery

4-(Trifluoroacetyl)phenylboronic acid (CAS: 1055316-64-7) has emerged as a versatile building block in medicinal chemistry and chemical biology research. This boronic acid derivative has gained significant attention due to its unique physicochemical properties, including the electron-withdrawing trifluoroacetyl group that enhances its reactivity in Suzuki-Miyaura cross-coupling reactions. Recent studies have demonstrated its utility in the synthesis of novel bioactive compounds and as a key intermediate in the development of targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing covalent inhibitors for serine proteases. The researchers utilized 4-(trifluoroacetyl)phenylboronic acid as a warhead in the design of selective thrombin inhibitors, achieving nanomolar potency through optimized interactions with the enzyme's active site. The trifluoroacetyl group was found to significantly improve the electrophilicity of the boronic acid moiety, enhancing covalent bond formation with the catalytic serine residue.

In the field of cancer therapeutics, a recent Nature Communications paper (2024) reported the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs). The boronic acid functionality served as an effective ligand for the E3 ubiquitin ligase cereblon, while the trifluoroacetyl group provided improved pharmacokinetic properties. This dual functionality enabled the development of novel degrader molecules targeting estrogen receptor alpha (ERα) in breast cancer models with unprecedented selectivity.

Significant progress has also been made in diagnostic applications. A 2024 ACS Sensors publication demonstrated the compound's utility in glucose sensing systems. The researchers developed a fluorescent sensor array incorporating 4-(trifluoroacetyl)phenylboronic acid that showed enhanced selectivity for glucose over other monosaccharides in physiological conditions. The electron-withdrawing effect of the trifluoroacetyl group was crucial for achieving the desired binding affinity at physiological pH.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled more efficient production of 4-(trifluoroacetyl)phenylboronic acid. A 2023 Organic Process Research & Development paper described an optimized continuous flow protocol that improved yield (85%) and purity (>99%) while reducing hazardous waste generation compared to traditional batch methods. This development is particularly important for scaling up production for pharmaceutical applications.

Looking forward, the unique properties of 4-(trifluoroacetyl)phenylboronic acid continue to inspire innovative applications. Current research directions include its incorporation into covalent protein degraders, development of novel antimicrobial agents targeting bacterial serine hydrolases, and creation of advanced materials for targeted drug delivery systems. The compound's versatility ensures it will remain a valuable tool in chemical biology and drug discovery efforts in the coming years.